molecular formula C15H23N3O3S B5628952 1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbonyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine

1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbonyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine

Cat. No. B5628952
M. Wt: 325.4 g/mol
InChI Key: YKTFZHAJODKBHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related piperidine derivatives, such as 4-phenyl-4-[1H-imidazol-2-yl]-piperidine derivatives, involves preparing these compounds and describing their synthesis process. These derivatives have shown potential anxiolytic and antidepressant properties in studies, suggesting a complex synthesis mechanism that could be similar for the compound (Trabanco et al., 2007).

Molecular Structure Analysis

The molecular structure of piperidine derivatives and related compounds has been elucidated through various analytical methods. For example, the crystal and molecular structure of 1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol provides insights into the piperidine ring's chair conformation and the surrounding substituents' spatial arrangement, which could offer clues to the molecular structure of our target compound (Naveen et al., 2015).

Chemical Reactions and Properties

The chemical reactivity and properties of similar compounds have been explored, indicating potential interactions and transformations. For instance, the synthesis and pharmacology of VUF 5000, a piperidine-1-thiocarbonamide derivative, suggest specific chemical reactivity towards histamine H3 receptor antagonism, hinting at the chemical reactivity patterns that might be applicable to our compound of interest (Windhorst et al., 1999).

Physical Properties Analysis

Investigations into the physical properties of related compounds, such as solubility and crystalline structure, are crucial for understanding the physical behavior of our target compound. For example, the discovery of clinical candidate K-604, a potent inhibitor with enhanced aqueous solubility and oral absorption, provides valuable insights into the physical properties that might be expected for "1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbonyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine" (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity with specific substrates or under certain conditions, can be inferred from studies on similar compounds. For example, the synthesis and biological evaluation of novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives demonstrate the potential chemical functionalities and reactivities that could be relevant to our compound (Rajkumar et al., 2014).

properties

IUPAC Name

(1,1-dioxothian-4-yl)-[4-(1-methylimidazol-2-yl)piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3O3S/c1-17-9-6-16-14(17)12-2-7-18(8-3-12)15(19)13-4-10-22(20,21)11-5-13/h6,9,12-13H,2-5,7-8,10-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YKTFZHAJODKBHW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CN=C1C2CCN(CC2)C(=O)C3CCS(=O)(=O)CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbonyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.